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Compound of Interest

Compound Name: Lasamide

Cat. No.: B1675832 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Lasamide, also known by its IUPAC name 2,4-dichloro-5-sulfamoylbenzoic acid, is a key

chemical intermediate primarily utilized in the synthesis of Furosemide (Lasix), a potent diuretic

medication.[1][2][3] Its chemical structure and properties are crucial for its role in

pharmaceutical manufacturing. This document provides a comprehensive overview of the core

physicochemical properties of Lasamide, detailed experimental methodologies for their

determination, and visual representations of key processes.

Chemical Identity and Structure
IUPAC Name: 2,4-dichloro-5-sulfamoylbenzoic acid[4]

Synonyms: Lassamide, 5-(Aminosulfonyl)-2,4-dichlorobenzoic Acid, Dichlorosulfonamide[5]

CAS Number: 2736-23-4

Chemical Formula: C₇H₅Cl₂NO₄S

Molecular Weight: 270.09 g/mol
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The physicochemical properties of Lasamide are summarized in the tables below. These

parameters are critical for understanding its behavior in various chemical and biological

systems.

Table 1: General Physicochemical Properties
Property Value Source(s)

Appearance
White to off-white crystalline

powder

Melting Point
230-234 °C (with

decomposition)

Boiling Point
503.8 °C at 760 mmHg

(Predicted)

Relative Density 1.75 (Predicted)

Table 2: Solubility and Partitioning Characteristics
Property Value Source(s)

Water Solubility Insoluble

Solvent Solubility

Slightly soluble in DMSO,

heated Methanol; Soluble in

acetone

pKa 2.08 (Predicted)

LogP (Octanol/Water) 1.339

Experimental Protocols for Physicochemical
Property Determination
While specific experimental reports for Lasamide are not publicly detailed, the following are

standard methodologies used for active pharmaceutical ingredients (APIs) to determine the

properties listed above.
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Melting Point Determination
The melting point is determined using a capillary melting point apparatus. A small, dry sample

of Lasamide is packed into a capillary tube and placed in the apparatus. The temperature is

gradually increased, and the range from which the substance first begins to melt to when it is

completely liquid is recorded. For substances that decompose, the temperature at which

decomposition is observed is noted.

Solubility Determination
The equilibrium solubility method is commonly employed. A known excess of Lasamide
powder is added to a specific solvent (e.g., water, DMSO, methanol) in a sealed container. The

mixture is agitated at a constant temperature for a prolonged period (e.g., 24-48 hours) to

ensure equilibrium is reached. The suspension is then filtered to remove undissolved solid, and

the concentration of Lasamide in the filtrate is quantified using a suitable analytical technique,

such as High-Performance Liquid Chromatography (HPLC) with UV detection.
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Sample Preparation

Equilibration

Analysis

Weigh excess Lasamide

Add to known volume of solvent

Agitate at constant temperature
(e.g., 24-48 hours)

Filter to remove undissolved solid

Quantify concentration of filtrate
(e.g., HPLC-UV)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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